Cas no 879275-30-6 (R-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCL)

• Product Name: R-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCL
• CAS No: 879275-30-6
• MF: C₁₄H₂₁ClN₂O₂
• MW: 284.781742811203
• MDL: MFCD11112276
• CID: 2137177
• PubChem ID: 22350243
• Update Time: 2025-08-05

R-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCL Chemical and Physical Properties

Names and Identifiers

• R-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCL
• Z1945709734
• Benzyl(piperidin-3-ylmethyl)carbamatehydrochloride
• 3-(Benzyloxycarbonylaminomethyl)-piperidine Hydrochloride
• (phenylmethyl) N-(piperidin-3-ylmethyl)carbamate hydrochloride
• S-3-N-CBZ-AMINOMETHYLPIPERIDINE-HCl
• PIPERIDIN-3-YLMETHYL-CARBAMIC ACID BENZYL ESTER-HCl
• PIPERIDIN-3-YLMETHYL-CARBAMIC ACID BENZYL ESTER hydrochloride
• SCHEMBL6307871
• benzyl (piperidin-3-yl)methyl-carbamate hydrochloride
• 879275-37-3
• R-3-N-CBZ-AMINOMETHYLPIPERIDINE-HCl
• DB-307611
• EN300-193530
• MACXIWCHAVQVRI-UHFFFAOYSA-N
• benzyl N-(piperidin-3-ylmethyl)carbamate;hydrochloride
• AKOS015846690
• 879275-30-6
• A842413
• benzyl N-[(piperidin-3-yl)methyl]carbamate hydrochloride
• G49669
• 676621-99-1
• DB-361510
• benzyl (piperidin-3-yl)methylcarbamate hydrochloride
• N-(3-piperidinylmethyl)carbamic acid (phenylmethyl) ester hydrochloride
• Benzyl (piperidin-3-ylmethyl)carbamate hydrochloride

• MDL： MFCD11112276
• Inchi： 1S/C14H20N2O2.ClH/c17-14(16-10-13-7-4-8-15-9-13)18-11-12-5-2-1-3-6-12;/h1-3,5-6,13,15H,4,7-11H2,(H,16,17);1H
• InChI Key： MACXIWCHAVQVRI-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(NCC1CNCCC1)=O

Computed Properties

• Exact Mass: 284.1291556Da
• Monoisotopic Mass: 284.1291556Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on R-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCL

Comprehensive Overview of R-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCL (CAS No. 879275-30-6): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical intermediates and fine chemicals, R-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCL (CAS No. 879275-30-6) has emerged as a compound of significant interest. This chiral piperidine derivative, protected by a carbobenzyloxy (Cbz) group, plays a pivotal role in asymmetric synthesis and drug development. Researchers and manufacturers are increasingly focusing on this molecule due to its versatility in constructing complex pharmacophores, particularly in central nervous system (CNS) drug candidates and enzyme inhibitors.

The structural uniqueness of R-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCL lies in its stereocenter at the 3-position of the piperidine ring, which enables precise control over molecular interactions in biological systems. Recent literature highlights its application in developing novel GABA receptor modulators and neurokinin antagonists, addressing growing market demands for neurological therapeutics. The Cbz-protected amine functionality offers both stability during synthetic transformations and selective deprotection options, making it invaluable for multi-step synthetic routes.

From a synthetic chemistry perspective, CAS 879275-30-6 demonstrates excellent solubility in polar aprotic solvents like DMF and DMSO, while maintaining stability under standard laboratory conditions. Analytical data shows characteristic 1H-NMR peaks at δ 7.35-7.25 (m, 5H, Cbz aromatic), 5.10 (s, 2H, CH2Ph), and 3.85-3.70 (m, 1H, piperidine CH-N), confirming its structural integrity. These properties have made it a preferred building block for peptidomimetic drugs and small molecule pharmaceuticals targeting protein-protein interactions.

The pharmaceutical industry's shift toward chiral drug development has significantly increased demand for enantiomerically pure intermediates like R-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCL. Market analysis reveals a compound annual growth rate (CAGR) of 8.2% for similar chiral building blocks, driven by advancements in asymmetric catalysis and green chemistry approaches. Manufacturers are responding by developing scalable synthetic routes that minimize environmental impact while maintaining high enantiomeric excess (ee >99%), addressing both regulatory requirements and sustainability concerns.

Quality control protocols for 879275-30-6 typically involve HPLC analysis with chiral stationary phases to verify enantiopurity, alongside standard characterization techniques including mass spectrometry and elemental analysis. The hydrochloride salt form enhances stability and crystallinity, facilitating purification and handling. These rigorous standards ensure compliance with ICH guidelines for pharmaceutical intermediates, making it suitable for GMP production environments.

Emerging applications in proteolysis targeting chimera (PROTAC) design and molecular glues have further expanded the utility of this compound. Its structural features enable incorporation into bifunctional molecules that mediate targeted protein degradation, a hot topic in drug discovery circles. The piperidine scaffold's conformational flexibility allows optimal positioning of functional groups in these complex architectures.

Storage and handling recommendations for R-3-N-CBZ-AMINOMETHYL PIPERIDINE HYDROCHLORIDE emphasize protection from moisture and maintenance at controlled room temperature. Material safety data sheets (MSDS) provide detailed guidance compatible with standard laboratory safety protocols. Proper handling ensures preservation of the compound's chemical stability and enantiomeric purity throughout its shelf life.

From a regulatory standpoint, this intermediate falls within standard chemical classification frameworks, with comprehensive documentation available for REACH compliance and other global chemical inventories. Its use in pharmaceutical applications requires appropriate quality certifications and technical dossiers to support drug master files (DMFs) and investigational new drug (IND) applications.

The synthesis of CAS 879275-30-6 typically involves resolution of racemic mixtures or asymmetric synthesis from prochiral precursors. Recent process chemistry innovations have improved atom economy and reduced waste generation, aligning with green chemistry principles. These advancements have made the compound more accessible for both research-scale investigations and commercial-scale production.

In conclusion, R-3-N-CBZ-AMINOMETHYL PIPERIDINE-HCL represents a strategically important building block in modern medicinal chemistry. Its combination of chiral integrity, chemical versatility, and pharmaceutical relevance positions it as a valuable asset in the development of next-generation therapeutics. As drug discovery paradigms evolve toward more complex target engagement strategies, the demand for such well-characterized chiral intermediates is expected to grow substantially.